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Compound of Interest

Compound Name: MB-0223

Cat. No.: B15608383

Initial searches for the compound "MB-0223" and its potential interaction with the glutamate
receptor 2 (GIuR2) subunit have yielded no publicly available scientific literature, experimental
data, or product information to validate such a relationship. Consequently, a comparison guide
on this topic cannot be compiled at this time due to the absence of foundational data.

GIuR2 is a critical subunit of the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)
receptor, which plays a central role in mediating fast excitatory synaptic transmission in the
central nervous system.[1][2][3] The function and trafficking of AMPA receptors are tightly
regulated, and the GIuR2 subunit is particularly important in controlling the calcium permeability
of the receptor channel.[1][4] Its interactions with various proteins are crucial for synaptic
plasticity, learning, and memory.[1][5]

A thorough search for "MB-0223" did not identify any registered compound with this
designation in chemical or biological databases in the context of neurobiology or pharmacology.
While a similarly named compound, MB-07803, was identified, it is a selective inhibitor of
fructose-1,6-bisphosphatase, an enzyme involved in gluconeogenesis, and is being
investigated for the treatment of type 2 diabetes.[6] There is no indication that MB-07803
interacts with GIuR2 or has any relevance to neuroscience applications.

Without any data on the binding affinity, mechanism of action, or experimental validation of an
interaction between a compound designated MB-0223 and the GluR2 receptor, it is not
possible to create the requested comparison guide, including data tables, experimental
protocols, and signaling pathway diagrams. Further research and publication of data
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demonstrating and characterizing such an interaction would be required before a
comprehensive guide could be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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